Cas no 2229129-89-7 (2-(methoxymethyl)-1,3-thiazole-4-sulfonamide)

• Product Name: 2-(methoxymethyl)-1,3-thiazole-4-sulfonamide
• CAS No: 2229129-89-7
• MF: C₅H₈N₂O₃S₂
• MW: 208.258618354797
• CID: 6029972
• PubChem ID: 165759126
• Update Time: 2025-10-31

2-(methoxymethyl)-1,3-thiazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(methoxymethyl)-1,3-thiazole-4-sulfonamide
• 2229129-89-7
• EN300-2004450

• Inchi： 1S/C5H8N2O3S2/c1-10-2-4-7-5(3-11-4)12(6,8)9/h3H,2H2,1H3,(H2,6,8,9)
• InChI Key： QOVVGEWLTJSOKJ-UHFFFAOYSA-N
• SMILES： S(C1=CSC(COC)=N1)(N)(=O)=O

Computed Properties

• Exact Mass: 207.99763447g/mol
• Monoisotopic Mass: 207.99763447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 119Ų

Additional information on 2-(methoxymethyl)-1,3-thiazole-4-sulfonamide

2-(Methoxymethyl)-1,3-thiazole-4-sulfonamide: A Comprehensive Overview

The compound 2-(methoxymethyl)-1,3-thiazole-4-sulfonamide (CAS No. 2229129-89-7) is a unique organic compound with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its thiazole ring structure, which is a five-membered heterocyclic aromatic compound containing sulfur and nitrogen atoms. The presence of the methoxymethyl group and the sulfonamide functional group further enhances its chemical versatility and reactivity.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The sulfonamide group in 2-(methoxymethyl)-1,3-thiazole-4-sulfonamide is known to exhibit strong bioactivity, making it a promising candidate for therapeutic applications. Researchers have explored the compound's ability to inhibit specific enzymes and receptors, which could lead to novel treatments for chronic diseases.

The synthesis of 2-(methoxymethyl)-1,3-thiazole-4-sulfonamide involves a multi-step process that includes nucleophilic substitution and condensation reactions. The thiazole ring is typically formed through the reaction of thiourea with an aldehyde or ketone derivative. Subsequent modifications introduce the methoxymethyl group and the sulfonamide functionality, ensuring the compound's stability and reactivity. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's structure and purity.

In terms of applications, 2-(methoxymethyl)-1,3-thiazole-4-sulfonamide has shown potential in polymer chemistry as well. Its ability to act as a building block for constructing advanced materials has been explored in recent studies. For instance, researchers have investigated its use in synthesizing stimuli-responsive polymers, which can change their properties in response to external stimuli such as temperature or pH changes. These materials have applications in drug delivery systems and smart textiles.

From an environmental perspective, the ecological impact of 2-(methoxymethyl)-1,3-thiazole-4-sulfonamide has been a topic of interest. Studies have assessed its biodegradability and toxicity to aquatic organisms. Results indicate that under controlled conditions, the compound exhibits moderate biodegradability, which is crucial for its safe application in industrial processes.

Looking ahead, ongoing research aims to optimize the synthesis of 2-(methoxymethyl)-1,3-thiazole-4-sulfonamide to enhance yield and reduce costs. Green chemistry approaches are being explored to minimize waste and energy consumption during production. Additionally, researchers are investigating its potential as a precursor for more complex molecules with enhanced bioactivity.

In conclusion, 2-(methoxymethyl)-1,3-thiazole-4-sulfonamide (CAS No. 2229129-89-7) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in drug discovery and materials science. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing modern technologies and therapeutic interventions.